Cas no 1221186-54-4 (Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate)

• Product Name: Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate
• CAS No: 1221186-54-4
• MF: C₁₀H₈BrNO₃S
• MW: 302.144420623779
• CID: 2136400
• PubChem ID: 58386865
• Update Time: 2025-10-13

Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• Ethyl 2-bromo-6-formyl-4H-thieno-[3,2-b]pyrrole-5-carboxylate
• CS-0338585
• SCHEMBL1710999
• 1221186-54-4
• DTXCID60679918
• YIADINJUVDYYHW-UHFFFAOYSA-N
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 2-bromo-6-formyl-, ethyl ester
• DA-34323
• Ethyl 2-bromo-6-formyl-4H-thieno(3,2-b)pyrrole-5-carboxylate
• ethyl2-bromo-6-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• DTXSID10729174
• Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate

• Inchi： 1S/C10H8BrNO3S/c1-2-15-10(14)8-5(4-13)9-6(12-8)3-7(11)16-9/h3-4,12H,2H2,1H3
• InChI Key： YIADINJUVDYYHW-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(C=O)=C(C(=O)OCC)N2)S1

Computed Properties

• Exact Mass: 300.94083Da
• Monoisotopic Mass: 300.94083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate

Recent Advances in the Application of Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate (CAS: 1221186-54-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate (CAS: 1221186-54-4) is a highly versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This thienopyrrole derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its role as a privileged scaffold for the development of novel therapeutic agents, with several research groups exploring its utility in fragment-based drug design and combinatorial chemistry approaches.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for protein kinase inhibitors. Researchers successfully utilized the bromo and formyl functional groups of Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate to create a series of potent and selective inhibitors of JAK2 kinase, which showed promising activity in cellular models of myeloproliferative disorders. The study emphasized the compound's unique spatial arrangement of reactive sites, allowing for efficient derivatization while maintaining favorable pharmacokinetic properties in the resulting drug candidates.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel antibacterial agents using this compound as a core structure. By systematically modifying the thienopyrrole scaffold, they developed compounds with significant activity against multidrug-resistant Gram-positive pathogens, including MRSA strains. The researchers noted that the presence of both electrophilic (bromo) and nucleophilic (formyl) sites on the molecule facilitated rapid structure-activity relationship optimization through parallel synthesis techniques.

The compound's potential in cancer therapeutics was further explored in a recent Nature Communications paper (2024), where it served as the starting material for developing selective BET bromodomain inhibitors. The research team leveraged the compound's planar aromatic system and strategically positioned substituents to create molecules with high affinity for BRD4, showing potent anti-proliferative effects in various cancer cell lines while demonstrating excellent selectivity over other epigenetic targets.

From a synthetic chemistry perspective, several methodological improvements have been reported for the preparation and derivatization of Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate. A 2023 Advanced Synthesis & Catalysis publication described a novel palladium-catalyzed cross-coupling protocol that significantly expands the compound's utility in medicinal chemistry campaigns. This methodology allows for late-stage diversification of the thienopyrrole core, enabling rapid access to diverse chemical space for biological evaluation.

Looking forward, the unique structural features of Ethyl 2-bromo-6-formyl-4H-thieno-3,2-bpyrrole-5-carboxylate continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and its use as a fluorescent probe for studying protein-ligand interactions. The compound's combination of synthetic accessibility and biological relevance positions it as an important tool in the medicinal chemist's arsenal, with potential applications spanning from oncology to neurodegenerative disease research.